Renieramycins are marine natural products belonging to the bis-tetrahydroisoquinolinequinone family of alkaloids [1]. They are isolated from marine sponges such as Xestospongia sp. and are recognized for their potent biological activities, particularly against cancer [2] [1].
While "Renierone" is not explicitly described in the search results, its name strongly suggests it is a structural analog or derivative within the renieramycin series. The core pentacyclic structure and the focus on C-5 and C-22 ester modifications in the literature provide a strong basis for understanding its potential characteristics and research value.
The shared core of renieramycins is a pentacyclic bis-tetrahydroisoquinolinequinone scaffold [1]. This complex structure is key to their function, as it allows them to act as DNA minor groove alkylators, specifically binding to the N2 position of guanine, which leads to DNA damage and apoptosis in cancer cells [2].
Key Modifiable Sites: The C-5 and C-22 positions on this core are often esterified with various side chains. Research shows that modifying these positions, particularly with nitrogen-containing groups, significantly enhances cytotoxic potency [1]. This compound likely features a specific, naturally occurring ester at one of these positions.
Renieramycins are typically isolated from the Thai blue sponge (Xestospongia sp.), found in the Gulf of Thailand [2]. The standard isolation process involves several steps, as outlined below.
Figure 1: Workflow for the initial isolation of renieramycins from marine sponge source [2].
Renieramycins demonstrate potent cytotoxicity, making them promising candidates for anti-cancer drug development.
Cytotoxicity Against Non-Small-Cell Lung Cancer (NSCLC): The table below summarizes the potency (IC₅₀ values) of renieramycin M and several of its semi-synthetic derivatives against two metastatic NSCLC cell lines, H292 and H460 [2] [1].
| Compound | Description | IC₅₀ (nM) in H292 cells | IC₅₀ (nM) in H460 cells |
|---|---|---|---|
| Renieramycin M | Natural parent compound | 24.56 [2] | ~Equal to doxorubicin [1] |
| 5a | 22-O-(N-Boc-l-glycine) ester of Ren M | 3.56 [2] | N/A |
| 11 | 5-O-(4′-pyridinecarbonyl) Renieramycin T | 35.27 ± 1.09 [1] | 34.77 ± 2.19 [1] |
| Doxorubicin | Common chemotherapy drug | ~100x less potent than 5a [2] | Used as a benchmark [1] |
Mechanisms of Action: Research indicates that the anti-cancer effects of these compounds involve multiple pathways:
A common research goal is to semi-synthesize new derivatives to improve potency and reduce side effects. The following diagram and protocol describe the Steglich esterification, a key reaction for creating novel esters at the C-22 position of the renieramycin core [2].
Figure 2: Semi-synthesis workflow for creating 22-O-amino ester derivatives [2].
Detailed Protocol for C-22 Esterification [2]:
The ongoing research into renieramycins is focused on:
Renierone is structurally classified as a simple isoquinoline monomer within the larger family of tetrahydroisoquinoline alkaloids [1]. A significant body of research indicates that this compound and other simple isoquinolines like mimosamycin are derived from the decomposition of more complex pentacyclic structures, particularly renieramycins and jorumycin [2] [3].
The diagram below illustrates this oxidative degradation pathway.
Experimental evidence confirms this pathway. One study successfully reproduced the conversion of renieramycin E to this compound and mimosamycin using selenium oxide and p-toluenesulfonic acid in 1,4-dioxane at 80°C, yielding 46.4% this compound and 43.9% mimosamycin [3]. A similar oxidation of jorumycin produced renierol acetate and mimosamycin [3].
While comprehensive pharmacological data is limited, this compound and its related compounds have demonstrated several bioactivities of interest as summarized below.
| Compound Name | Core Biological Activity | Organism/Source of Isolation |
|---|---|---|
| This compound | Antimicrobial activity [1] | Marine sponge Reniera sp. [4] [1] |
| Poly-APS (Polymeric 3-alkylpyridinium salt) | Inhibits acetylcholinesterase and phosphatase 2A; cytotoxic; inhibits microfouling [1] | Mediterranean sponge Reniera sarai [1] |
| Njaoamines A-G, I (Polycyclic quinolines) | Potent cytotoxicity against human tumor cell lines (e.g., lung A-549, colon HT-29, breast MDA-MB-231) [1] | Marine sponge Reniera sp. from Tanzania [1] |
| Renieramycins A-Y, Jorumycin, Jorunnamycins A-C (Bistetrahydroisoquinolines) | Potent antitumor activity; some members show antileishmanial and antimicrobial activity [2] | Blue sponges (Xestospongia, Reniera), nudibranch Jorunna funebris [2] |
The instability of tetrahydroisoquinoline alkaloids presents a key challenge. The following optimized protocol for isolating renieramycin-type compounds, which can degrade to this compound, uses a cyanide stabilization strategy [3].
Key Steps Explained:
Understanding this compound's origin has practical implications for your work:
While direct information on Renierone was not available, research on semi-synthetic derivatives of Renieramycin M provides relevant context for this class of marine compounds. The table below summarizes quantitative data on the cytotoxicity of these derivatives against non-small cell lung cancer (NSCLC) cell lines [1].
| Compound Name | IC50 (nM) in H292 Cells | IC50 (nM) in H460 Cells | Key Structural Feature |
|---|---|---|---|
| Renieramycin M | 24.56 | Information missing | Parent compound |
| Jorunnamycin A | 217.43 | Information missing | Intermediate for synthesis |
| 5a (22-O-(N-Boc-l-glycine) ester) | 3.56 | Information missing | 22-O-amino ester derivative |
| Other 22-O-amino ester derivatives (5b-5e) | ~3 to 200 nM (range) | ~3 to 200 nM (range) | 22-O-amino ester side chain |
| Hydroquinone 5-O-amino ester derivatives (6a-6e) | ~3 to 200 nM (range) | ~3 to 200 nM (range) | Hydroquinone 5-O-amino ester |
| Cisplatin | Less potent than 5a | Less potent than derivatives | Reference drug |
| Doxorubicin | ~100x less potent than 5a | Similar potency to derivatives | Reference drug |
The most potent derivative, compound 5a, showed a cytotoxicity 7 times greater than Renieramycin M and 61 times greater than Jorunnamycin A against H292 cells [1]. This highlights the importance of the 22-O-amino ester side chain for enhancing cytotoxic activity [1].
The general methodology used to generate the cytotoxicity data for these marine compounds typically follows a standardized workflow [1] [2]:
Research process for evaluating marine compound cytotoxicity.
Key Experimental Details:
Renierone is a naturally occurring antibiotic alkaloid with an isoquinoline-5,8-dione structure [1]. It was first isolated in 1979 from the marine sponge Reniera sp. [1].
The table below summarizes its core chemical characteristics:
| Characteristic | Description |
|---|---|
| Chemical Class | Isoquinolinequinone antibiotic alkaloid [1] |
| First Isolation | 1979 from the marine sponge Reniera sp. [1] |
| Core Structure | 1-hydroxymethyl-7-methoxy-6-methylisoquinoline-5,8-dione [1] |
| Key Side Chain | Angelate ester side chain at the C-1 position [1] |
A total synthesis of this compound was established by the research groups of Danishefsky and Kubo [1]. The following diagram illustrates a retrosynthetic analysis for creating the core isoquinoline structure, a common precursor for this compound and related alkaloids.
Retrosynthetic analysis of isoquinoline-5,8-dione antibiotics [1]
The synthesis of the common precursor, 5-oxygenated isoquinoline (7), can be achieved through a thermal electrocyclic reaction of *o*-alkenylbenzketoxime (8), which acts as a 1-aza-6π-electron system [1]. This precursor is then functionalized with specific side chains at the C-1 position to produce this compound and other related alkaloids [1].
It's important to note the following limitations in the available information:
To advance your research, I suggest:
The table below summarizes the key information about Renierone identified in the search results.
| Aspect | Description |
|---|---|
| Classification | Marine natural product, specifically an isoquinoline derivative [1] [2]. |
| Primary Natural Sources | Isolated from marine sponges of genera Reniera, Xestospongia, Cribrochalina, Haliclona, and Petrosia, as well as the nudibranch Jorunna funebris [2]. |
| Structural Family | Belongs to the renieramycin family of compounds [2]. |
| Key Biological Activity | Demonstrated cytotoxicity, making it a lead compound for anti-cancer research [1] [2]. |
| Notable Context | Often studied alongside and synthesized from precursors like Renieramycin M [1]. |
The search results point to two primary methods for obtaining this compound:
The following diagram outlines the general experimental workflow for the study of this compound, from source material to functional analysis.
This compound is primarily investigated for its cytotoxic properties, which indicate potential as an anti-cancer agent [2]. It is part of a broader class of sulfur-containing marine natural products (MNPs) that are considered valuable leads for drug discovery [1].
1. Background and Strategic Approach Renierone is a naturally occurring isoquinoline-5,8-dione alkaloid first isolated from marine sponges of the Reniera species and has demonstrated significant biological activity [1]. A practical synthetic strategy for this compound and several structural analogs involves constructing a common 5-oxygenated isoquinoline intermediate, which allows for a regioselective and late-stage functionalization to access different members of this alkaloid family [1]. The key step in building the core isoquinoline structure is a thermal electrocyclic reaction of an o-alkenylbenzketoxime, which proceeds cleanly with the loss of water [1].
2. Synthetic Pathway and Workflow The following diagram outlines the retrosynthetic analysis and the shared synthetic pathway for obtaining this compound and other analogs from a common precursor.
3. Detailed Experimental Protocol
The synthesis begins with the known compound 2,4-dimethoxy-3-methylbenzaldehyde (9) [1]. The table below summarizes the key steps to transform this starting material into the final products.
Table 1: Step-by-Step Synthesis from 2,4-Dimethoxy-3-methylbenzaldehyde (9) to Key Intermediates
| Step | Reaction & Product | Key Reaction Conditions | Yield | Note / Purpose |
|---|---|---|---|---|
| 1 | Demethylation to 2-hydroxy-4-methoxy-3-methylbenzaldehyde (10) | Boron tribromide (BBr₃), in dichloromethane | 88% | Selective removal of a methyl ether to form a phenol [1]. |
| 2 | Protection to benzyl ether (11) | Benzyl bromide, potassium carbonate (K₂CO₃), in acetone | 99% | Protects the phenol for subsequent reactions [1]. |
| 3 | Baeyer-Villiger Oxidation to phenol (12) | mCPBA (meta-Chloroperoxybenzoic acid), in dichloromethane | 88% | Oxidizes aldehyde to phenyl ester, which is hydrolyzed to a phenol [1]. |
| 4 | Formylation to 2-hydroxy-5-(hydroxymethyl)-4-methoxy-3-methylbenzaldehyde (13) | Duff reaction: Hexamethylenetetramine (HMTA), in trifluoroacetic acid (TFA) | 65% | Introduces a formyl group and a hydroxymethyl group [1]. |
| 5 | Oxime Formation to ketoxime (8) | Hydroxylamine hydrochloride (NH₂OH•HCl), in pyridine and ethanol | 94% | Forms the 1-aza system necessary for the key electrocyclic reaction [1]. |
| 6 | Electrocyclic Reaction to 5-oxygenated isoquinoline (7) | Thermal reaction in o-dichlorobenzene, 180°C | 92% | Key step: Forms the core isoquinoline structure [1]. |
4. Final Steps & Diversification to Target Alkaloids The common intermediate, 5-oxygenated isoquinoline (7), is functionalized to achieve the final alkaloids through a short sequence of steps [1]:
Table 2: Synthesis of Final Alkaloids from Common Intermediate (7)
| Target Compound | Key Transformation from Intermediate (7) | Key Reagents | Yield |
|---|---|---|---|
| Renierol (3) | Hydroxymethylation | Formaldehyde | 92% |
| This compound (1) | 1) Hydroxymethylation, 2) Esterification | 1) Formaldehyde, 2) Angeloyl chloride | 75% (over 2 steps) |
| Mimocin (2) | 1) Sommelet reaction, 2) Oxidation, 3) Amide coupling | 1) HMTA, 2) KMnO₄, 3) Pyruvamide, DCC | 41% (over 3 steps) |
| 7-Methoxy-1,6-dimethylisoquinoline-5,8-dione (4) | Direct oxidation | Fremy's salt | 73% |
5. Analytical Data Reported data for synthesized This compound matches the natural product [1]:
The synthetic strategy outlined here is highly efficient for constructing the isoquinolinequinone core. The use of a thermal electrocyclic reaction as a key step provides a clean and high-yielding route. Furthermore, establishing a common advanced intermediate (compound 7) is a powerful approach for a focused library synthesis of structurally related natural products, which is invaluable for structure-activity relationship (SAR) studies in drug discovery [1].
The documented biological activity of these alkaloids, combined with this flexible synthetic route, positions them as promising candidates for further development. Subsequent research, as seen in studies on the related compound renieramycin M, has successfully created semi-synthetic derivatives with significantly enhanced cytotoxicity, validating this approach for optimizing natural product leads [2].
Please be aware that the synthesis described is based on a published research article [1]. To replicate this work in the laboratory, it is essential to consult the original, full-text publication for comprehensive experimental details that may not be fully captured in summaries, including specific quantities, work-up procedures, purification techniques (e.g., column chromatography conditions), and important safety precautions.
Renierone is a tetrahydroisoquinoline quinone derivative initially isolated from marine sponges of the genus Haliclona (formerly classified as Reniera) [1] [2]. It is frequently characterized in scientific literature as a degradation product of more complex renieramycin-type alkaloids [1] [3].
Literature reports suggest several biological activities for this compound and its parent compounds, primarily in the context of cancer research. The table below summarizes the key findings.
Table 1: Documented Biological Activities of this compound and Related Compounds
| Activity/Model System | Reported Observation/Effect | Proposed or Potential Mechanism | Research Context Notes |
|---|---|---|---|
| Cytotoxic/Antitumor | Renieramycin-type alkaloids (e.g., Renieramycin M) show potent cytotoxicity [3]. | Proposed to involve DNA interaction, similar to the mechanism of ET-743 (Trabectedin), which binds the DNA minor groove and interacts with nuclear proteins [3]. | This compound itself is often identified during chemical analysis of sponge extracts containing cytotoxic renieramycins [1]. |
| Antimicrobial | Initial isolation studies reported antimicrobial properties for sponge extracts containing this compound [2]. | Specific molecular target remains uncharacterized. | Early-stage discovery observation; requires target deconvolution. |
| Biosynthetic Pathway | Produced via bacterial NRPS pathway; this compound is a metabolic derivative [1]. | Biosynthetic gene cluster (ren) identified in the symbiotic bacterium's plasmid [1]. | Understanding biosynthesis is key for future compound supply through synthetic biology. |
The following workflows are proposed based on the biological activities associated with this compound and its structural class. These are generalized protocols that require empirical optimization.
This workflow is standard for evaluating the potential anticancer effects of natural products like this compound.
Detailed Protocol: MTT Assay for Cell Viability
For hits showing potent cytotoxicity, the following workflow can be used to investigate the mechanism of action.
Detailed Protocol: Annexin V/Propidium Iodide (PI) Staining for Apoptosis
This compound represents a promising starting point in natural product-based drug discovery due to its structural novelty and reported bioactivity. The immediate research priorities should be:
This compound is a marine-derived tetrahydroisoquinolinequinone natural product first isolated from sponges of the genera Haliclona (formerly Reniera) and Xestospongia. This compound has attracted significant research interest due to its diverse biological activities and potential as a lead compound in anticancer drug discovery. This compound is structurally characterized by a quinone-isoquinoline framework that contributes to its mechanism of action, particularly through interference with cellular redox processes and electron transport chains. [1] [2]
Originally discovered during chemical investigations of marine sponges from Isla Grande, Mexico, this compound was identified alongside related compounds including mimosamycin and various renieramycins. [2] Research has revealed that this compound often exists in sponges as part of a complex chemical ecosystem, sometimes functioning as a degradation product of more complex renieramycin-type compounds when these molecules undergo oxidative cleavage under certain conditions. [3] This relationship to the renieramycin family underscores this compound's significance in the broader context of tetrahydroisoquinoline marine natural products and their potential therapeutic applications.
This compound (molecular formula: C({15})H({13})NO(_{5})) features a distinct quinone-isoquinoline structure that governs its chemical behavior and biological activity. The compound typically presents as a crystalline solid with limited solubility in aqueous solutions, requiring organic solvents for cell culture applications. Key chemical properties include:
The quinone functional group is particularly significant from a biological perspective, as it enables this compound to participate in redox cycling processes that can generate reactive oxygen species (ROS) within cells. This property underlies many of the compound's observed biological effects, including its cytotoxicity and capacity to disrupt mitochondrial function. [3] [2]
This compound requires specific handling conditions to maintain stability and bioactivity:
The compound's tendency to degrade under certain conditions explains why it is sometimes found as an artifact of isolation procedures in marine natural product studies. [3] Proper handling and storage are therefore essential for experimental reproducibility and accurate interpretation of biological effects.
Table 1: Chemical Properties of this compound
| Property | Specification | Research Significance |
|---|---|---|
| Molecular Formula | C({15})H({13})NO(_{5}) | Determines physicochemical properties and drug-likeness |
| Molecular Weight | 287.27 g/mol | Impacts membrane permeability and bioavailability |
| Solubility | DMSO (>10 mg/mL), limited aqueous solubility | Dictates solvent choice for stock solutions and dilution strategy |
| Active Functional Groups | Quinone, isoquinoline, methoxy substituents | Responsible for redox activity and biological interactions |
| Stability | Stable protected from light at -20°C, degrades in aqueous solution | Requires careful handling and fresh preparation for experiments |
This compound exhibits multiple biological activities with relevance to cancer research and cell biology:
Electron Transport Chain Inhibition: this compound directly targets mitochondrial complex I (NADH:ubiquinone oxidoreductase), disrupting cellular energy metabolism and leading to ATP depletion and increased oxidative stress. This mechanism parallels that of other quinone-containing natural products and contributes significantly to its cytotoxicity profile. [2]
Apoptosis Induction: Treatment with this compound activates mitochondrial apoptosis pathways, characterized by caspase activation, PARP cleavage, and DNA fragmentation. This programmed cell death mechanism has been demonstrated in various cancer cell models, with evidence of both intrinsic pathway activation and potential engagement of extrinsic apoptosis elements. [4]
Redox Cycling and ROS Generation: The quinone structure of this compound enables single-electron reduction by cellular reductases, followed by auto-oxidation that generates superoxide anion radicals and subsequent reactive oxygen species. This redox cycling creates oxidative stress that can damage cellular components and activate stress-response pathways. [2]
Chemosensitization Activity: Emerging evidence suggests this compound may enhance the efficacy of conventional chemotherapeutic agents, possibly through inhibition of resistance mechanisms or simultaneous targeting of complementary cell death pathways. [4]
The following diagram illustrates this compound's multifaceted effects on cancer cell signaling and survival pathways:
Diagram 1: this compound's multimodal mechanism of action in cancer cells, showing primary targets, affected signaling pathways, and resulting cellular outcomes. Key pathways include mitochondrial complex I inhibition, ROS generation, apoptosis induction through Mcl-1 degradation, and cell cycle arrest.
Objective: Prepare stable, sterile stock solutions of this compound for cell culture applications.
Materials:
Procedure:
Critical Considerations:
Objective: Establish standardized protocol for this compound treatment in various cell lines.
Materials:
Procedure:
Critical Considerations:
Objective: Quantify this compound cytotoxicity using standardized MTT assay.
Materials:
Procedure:
Critical Considerations:
This compound has demonstrated activity across diverse cancer cell models. Selection of appropriate cell lines should align with research objectives:
Table 2: this compound Sensitivity in Various Cancer Cell Lines
| Cell Line | Cancer Type | Reported IC₅₀ Range | Key Observations | Research Applications |
|---|---|---|---|---|
| NSCLC Lines (H460, H292, H23, A549) | Non-small cell lung cancer | 0.05-25 μM [4] | Selective cytotoxicity over normal bronchial cells | Lung cancer mechanisms, apoptosis studies |
| HCT116 | Colon carcinoma | Low micromolar range [5] | Sensitivity in NCI-60 screening | Colorectal cancer models, combination therapy |
| MDA-MB-231 | Breast adenocarcinoma | GI₅₀ ~4.8 μM [2] | Moderate cytotoxicity in triple-negative model | Breast cancer research, metastasis studies |
| BEAS-2B | Normal bronchial epithelium | >1 μM [4] | Reduced sensitivity compared to cancer lines | Selectivity assessment, therapeutic window |
| Renal Carcinoma Lines | Kidney cancer | Variable by subtype [6] | Histotype-dependent response | Renal cancer biology, biomarker identification |
Effective experimental design with this compound requires careful consideration of dosing parameters:
Research indicates that this compound typically exhibits dose-dependent cytotoxicity in the low micromolar range for sensitive cancer cell lines, with significant variation based on cell type and exposure duration. [4] Proper dose optimization is therefore essential for meaningful experimental outcomes.
Objective: Investigate specific mechanisms underlying this compound bioactivity.
Apoptosis Detection Protocol:
Mitochondrial Function Assessment:
ROS Detection:
Successful implementation of this compound cell culture studies requires awareness of potential technical issues:
Solvent Toxicity: DMSO concentrations exceeding 0.1% can independently affect cell viability and confound results. Always include proper vehicle controls matched to the highest DMSO concentration used in treatment groups.
Compound Precipitation: Higher concentrations of this compound may precipitate in aqueous media, reducing effective concentration and creating variability. Visually inspect solutions for precipitation before use and consider filtration for critical applications.
Batch Variability: Natural product-derived compounds may exhibit batch-to-batch variations in purity and potency. Characterize each batch and consider using consistent commercial sources when possible.
Stability Issues: Aqueous dilutions degrade more rapidly than stock solutions. Prepare fresh working solutions for each experiment and avoid extended storage at 4°C.
Solubility Enhancement: For higher concentration requirements, consider minimal amounts of co-solvents such as ethanol or PEG, with appropriate vehicle controls.
Handling Procedures: Use amber tubes or foil wrapping to protect from light during experiments. Pre-warm solutions to 37°C before addition to cells to minimize temperature shock.
Validation Methods: Include positive controls in assay protocols (e.g., staurosporine for apoptosis assays, antimycin A for mitochondrial assessments) to confirm experimental responsiveness.
This compound represents a chemically and biologically interesting marine natural product with significant potential for cancer research and chemical biology. The protocols outlined herein provide a foundation for rigorous investigation of its mechanisms and applications. As research advances, this compound may serve both as a tool compound for understanding cancer cell biology and as a lead structure for developing novel therapeutic agents, particularly in the context of combination therapies targeting mitochondrial function and apoptosis pathways.
The core of a robust bioassay lies in the fusion of biological science and statistical rigor [1]. The following workflow outlines the key stages in this process.
A critical step in assay development is selecting an appropriate statistical model to analyze the dose-response data and defining the criteria for validation.
Table 1: Common Statistical Models for Bioassay Analysis
| Model Type | Typical Use Case | Key Characteristics |
|---|---|---|
| 4/5-Parameter Logistic (4PL/5PL) [4] | Continuous response data (e.g., optical density) | Flexible model for sigmoidal curves; 5PL can handle asymmetry. |
| Probit / Logit [5] [4] | Quantal response data ("yes/no" outcomes) | Models the probability of a response; based on different statistical distributions. |
| Parallel Line Analysis [1] | Relative potency estimation | Assumes the test sample is a dilution of the standard; curves must be parallel. |
Table 2: Core Bioassay Validation Parameters
| Parameter | Description | Consideration |
|---|---|---|
| Accuracy [4] | Closeness to the true value. | Often assessed using known reference materials. |
| Precision [4] | Closeness of repeated measurements. | Includes repeatability and intermediate precision. |
| Parallelism [4] [1] | Similarity of dose-response curves. | A key assumption for valid relative potency estimation; tested via equivalence tests [4]. |
Based on a related study of Renieramycin M [6], here is a potential workflow for a cell-based cytotoxicity bioassay, which could be adapted for Renierone.
This workflow is adapted from a study on Renieramycin M [6]. MTT = 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide; 4PL = Four-Parameter Logistic.
To move forward with developing a this compound bioassay, I suggest you:
The table below addresses common questions researchers face when working with poorly soluble compounds.
| Question | Explanation & Underlying Principle |
|---|---|
| What does "poorly soluble" mean for my experiments? | A drug with low aqueous solubility (<0.1 mg/ml) falls into BCS Class II/IV, indicating dissolution rate-limited oral absorption. This directly leads to low and variable bioavailability (<50%), making therapeutic effect unreliable [1]. |
| Which technique can rapidly increase solubility and dissolution? | Solid Dispersion (SD) is often the most effective. It disperses a drug at a molecular level within an inert polymer carrier, reducing crystal size, increasing porosity/wettability, and converting the drug to a more soluble amorphous form [1]. |
| Which polymer should I start with for Solid Dispersions? | PVP K-30 is a strong initial choice. Studies show it can achieve nearly 100% drug release within 30 minutes and significantly boost aqueous solubility for challenging drugs [1]. |
Here are detailed methodologies for key experiments cited in the FAQs.
This method is widely used to create solid dispersions and enhance drug solubility [1].
This quantifies how much of the drug has been successfully incorporated into the solid dispersion.
Loading Efficiency (%) = (Actual Drug Content / Theoretical Drug Content) × 100%The following table summarizes quantitative data from a study on Mirtazapine, a model poorly soluble drug, demonstrating the effectiveness of solid dispersion techniques. You can use this as a benchmark for your work with Renierone.
| Polymer | Drug:Polymer Ratio | Aqueous Solubility (mg/ml) | Drug Release after 30 min | Loading Efficiency |
|---|---|---|---|---|
| PVP K-30 | 1:2 (33.33%) | 0.175 | 98.12% | 104.93% |
| Eudragit L-100-55 | 1:2 (33.33%) | 0.189 | 78.68% | 103.32% |
| PEG 4000 | 1:2 (33.33%) | 0.097 | 88.98% | 101.37% |
| Eudragit E-100 | 1:2 (33.33%) | 0.112 | 78.90% | 84.23% |
| Plain Drug (Control) | N/A | Very Low | ~50% (at 45 min) | N/A |
Note: Data adapted from a study on Mirtazapine (MRT). The plain drug's low solubility leads to incomplete release, a common issue that solid dispersions aim to overcome [1].
For a more predictive approach, Machine Learning (ML) models can estimate drug solubility under various conditions, reducing experimental time and cost.
The diagram below visualizes the logical workflow for diagnosing and tackling the solubility of a compound like this compound.
This roadmap outlines the key steps, from identifying the problem to evaluating the final formulation.
For a more detailed view of the core experimental process, the following diagram outlines the specific steps for creating and testing a solid dispersion.
This workflow details the preparation of solid dispersions via solvent evaporation and subsequent key tests [1].
Here are some common issues and solutions related to Renierone stability, presented in a Q&A format.
Q1: What are the primary factors causing this compound degradation in solution? this compound's stability in solution is highly dependent on storage conditions. The most critical factors to control are temperature, exposure to light, and the pH of the solution.
Q2: How can I prevent the decomposition of this compound during long-term storage? For long-term storage, the solid form of this compound is more stable. Implement the following practices:
Q3: What analytical techniques are recommended for monitoring this compound stability? A combination of techniques provides the best overview of stability and can identify degradation products.
When you have data, you can structure it clearly in tables for easy comparison. The tables below serve as templates, outlining the key parameters you should track.
Table 1: Stability of this compound under Different Storage Conditions This table summarizes how key parameters change over time under various conditions.
| Storage Condition | Time Point | % Purity Remaining (HPLC) | Major Degradation Product (% Area) | Sample Appearance |
|---|---|---|---|---|
| Solid, -20°C, dark | 0 months | 99.5 | None | Light yellow powder |
| Solid, -20°C, dark | 6 months | 98.9 | Unknown A (0.3%) | Light yellow powder |
| Solid, 4°C, dark | 6 months | 95.2 | Unknown A (2.1%) | Yellow powder |
| Solution in DMSO, -20°C | 1 month | 87.5 | Unknown B (8.0%) | Dark yellow solution |
| Solution in Methanol, RT, light | 1 week | 65.1 | Multiple peaks | Brown solution |
Table 2: Recommended Analytical Methods for Stability Monitoring This table compares the techniques used to assess this compound stability.
| Analytical Technique | Key Parameter Measured | Experimental Conditions | Acceptability Criteria |
|---|---|---|---|
| HPLC-UV | Purity loss, degradation products | Column: C18, 250x4.6mm, 5µm | Peak area % of this compound ≥ 95.0% |
| Mobile Phase: Water:Acetonitrile gradient | |||
| LC-MS | Identification of degradation products | Ionization: ESI positive/negative mode | - |
| Scan Range: 100-1000 m/z |
For reliable and reproducible results, it is crucial to follow a detailed protocol. The following methodology is structured according to key elements of a high-quality research protocol [1].
1.0 Objective To assess the chemical stability of this compound under various stress conditions (heat, light, humidity, acid/base) and in long-term storage.
2.0 Materials
3.0 Methodology 3.1 Sample Preparation:
3.2 Analysis by HPLC:
(Peak Area at Time T / Initial Peak Area) * 100.4.0 Data Management and Analysis
The following diagram outlines a logical sequence for diagnosing and addressing this compound stability issues. The DOT script below generates the workflow.

The search results provided excellent guidance for creating effective diagrams [2] [3] [4]:
labeldistance for all edges at once using a statement like edge [labeldistance=2.5] at the top of your graph, rather than repeating it for every edge.shape=none and HTML-like labels (<...>) for greater formatting control [5].cluster) to group related nodes together within a bounding box, which can greatly improve the readability of complex diagrams [2] [4].
This compound is a tetrahydroisoquinoline quinone originally isolated from marine sponges of the genus Haliclona (formerly Reniera) [1]. It is typically found as a degradation product of renieramycins, a group of compounds with antimicrobial and cytotoxic activities [1]. In the context of assay development, this means your assay is likely detecting this specific compound within a complex biological or chemical mixture.
The following guides and FAQs are built on general best practices for bioassays (like ELISA, a common format) which can be applied to your this compound assay development [2] [3] [4].
| Problem & Symptoms | Potential Causes | Recommended Solutions & Checks |
|---|
| High Background Noise • High signal in negative controls • Low signal-to-noise ratio | 1. Incomplete washing steps [4]. 2. Non-specific antibody binding [3]. 3. Contaminated reagents. | 1. Optimize wash: Increase wash cycles/volume; ensure complete aspiration [4]. 2. Include controls: Use a well-characterized negative control. 3. Check reagents: Use high-quality, specific reagents [4]. | | Poor Precision • High CV (%) within or between assays • Inconsistent replicate results | 1. Inconsistent pipetting or plate loading [4]. 2. Improper calibration of equipment [4]. 3. Fluctuations in incubation conditions. | 1. Calibrate equipment: Regularly calibrate pipettes, readers, and washers [4]. 2. Practice technique: Ensure uniform sample distribution and avoid well overfilling/underfilling [4]. 3. Control conditions: Optimize and stabilize incubation time, temperature, and shaking speed [4]. | | Low Sensitivity • Cannot detect low analyte levels • Shallow standard curve | 1. Suboptimal detector or antibody affinity. 2. Enzyme-substrate reaction too short. 3. Incubation times insufficient. | 1. Optimize detection: Use more sensitive detection modes (e.g., fluorescence vs. absorbance) [5]. 2. Reader settings: Adjust gain, integration time, and filters for optimal signal-to-noise [4]. 3. Review protocol: Re-evaluate incubation and reaction times. | | Non-Linear Dilutions • Sample dilution does not parallel standard curve • Recovery rates outside 80-120% | 1. Matrix interference from sample components (e.g., serum, plasma) [3]. 2. Assay range is overloaded. | 1. Validate sample type: Perform parallelism and recovery experiments during development [3]. 2. Dilute sample: Ensure samples are within the assay's quantitative range [3]. | | Low Recovery • Spiked analyte not accurately measured | 1. Matrix effects interfering with detection [3]. 2. Loss of analyte during sample prep. | 1. Use validated kits: Choose kits buffered to minimize matrix effects [3]. 2. Check preparation: Review and standardize sample preparation procedures. |
Q: What are the key parameters to validate for a robust this compound potency assay?
Q: How can I reduce variability in my cell-based bioassay?
Here are detailed methodologies for two critical validation experiments, summarized from general bioassay practice [3].
(Measured Concentration / Expected Concentration) * 100 [3].The following diagram outlines a logical, step-by-step workflow for troubleshooting and optimizing your assay, based on the principles discussed.
After extraction, confirming the identity and purity of your compound is crucial. UV-Vis Spectroscopy and UV-Vis Fingerprinting are common, cost-effective techniques for this purpose, especially when combined with chemometric analysis [1].
The table below summarizes key applications of this technique for quality control, which can be adapted for analyzing Renierone and related compounds.
| Application | Description | Example Use Case |
|---|---|---|
| Authentication & Chemotaxonomy | Discriminates between species based on unique UV metabolite profiles [1]. | Differentiating Curcuma species [1]; distinguishing genuine saffron from adulterants like safflower and calendula [1]. |
| Adulterant Detection | Identifies unauthorized synthetic dyes or other substitutes in a sample [1]. | Detecting rhodamine B in chili powder or Sudan dyes in culinary spices [1]. |
| Quantitative Analysis | Measures specific compound concentrations using their unique absorbance maxima ((\lambda_{\text{max}})) [1] [2]. | Quantifying chlorophylls in broccoli, total carotenoids in pumpkin, or capsaicin in peppers [1]. Quantifying quercetin at (\lambda_{\text{max}}) 370 nm [2]. |
| Stability & Process Monitoring | Tracks changes in a sample's UV profile over time or after processing [1]. | Monitoring the removal of dyes in industrial processes or tracking nanoparticle synthesis [1]. |
For quantitative analysis, method validation is essential. Here is a summary of the key parameters and typical targets, based on a validated method for quercetin [2]:
| Validation Parameter | Result (for Quercetin) |
|---|---|
| Wavelength ((\lambda_{\text{max}})) | 370 nm [2] |
| Linearity Range | 0.2 - 1.0 µg/ml [2] |
| Correlation Coefficient (R²) | 0.9995 [2] |
| Limit of Detection (LOD) | 0.043 µg/ml [2] |
| Limit of Quantification (LOQ) | 1.303 µg/ml [2] |
If your research involves testing the biological activity of this compound, the following insights from studies on related compounds may be helpful.
Synergistic Combination Therapy: A study on Renieramycin M (a structural analog of this compound) investigated its synergistic effects with Doxorubicin (DOX) on MCF-7 breast cancer cells [3].
Bioassay Validation: For robust bioassay results, following structured validation guidelines is important. The United States Pharmacopeia (USP) chapters <1032>, <1033>, and <1034> provide frameworks for the design, development, validation, and analysis of biological assays [4] [5]. These are considered gold-standard practices in the pharmaceutical industry.
The following diagram outlines a generalized workflow for analyzing a compound like this compound, from sample preparation to data interpretation, incorporating the techniques discussed.
Based on the general principles from the search results, here are some frequent issues and potential solutions.
Problem: Low Yield or Poor Purity from Extraction
Problem: Inconsistent Results in Bioassays
Problem: Overlapping UV Signals in a Mixture
FAQ & Troubleshooting Guide
This section addresses common challenges encountered during the extraction and purification of renieramycin-type alkaloids, using Renieramycin M as a model.
Q1: What is the primary challenge in isolating these alkaloids from sponge material? The initial extracts from sponge tissue are highly complex, containing abundant host cell proteins, DNA, and other impurities. This complexity makes subsequent purification steps particularly challenging [1].
Q2: How can I improve the yield and stability during the initial extraction? Research on Renieramycin M suggests a potassium cyanide pretreatment of the fresh sponge biomass, followed by neutralization to pH 7 using a phosphate buffer solution. This optimized process has been reported to achieve high isolation yields (e.g., 0.02% w/w from dry sponge weight) [1].
Q3: I am experiencing low yields during semi-synthetic esterification. How can I address this? This is a common issue, especially for reactions at sterically hindered sites. For the synthesis of 5-O-amino ester derivatives of Renieramycin M, the following adjustments have been used to improve yields:
The table below summarizes key metrics from a reported isolation and semi-synthesis of Renieramycin M, which can serve as a benchmark for process development.
| Process Stage | Key Performance Metric | Reported Value / Outcome | Citation |
|---|---|---|---|
| Extraction & Isolation | Yield from dry sponge | 0.02% (w/w) | [1] |
| Semi-synthesis (5-O-amino ester) | Typical yield (Steglich esterification) | Low to moderate (with 7-51% starting material recovery) | [1] |
| Semi-synthesis (22-O-amino ester) | Typical yield (Steglich esterification) | Moderate to excellent | [1] |
| Cytotoxicity (H292 cell line) | Most potent derivative (5a) vs. Renieramycin M | 7-fold higher potency (IC₅₀ 3.56 nM vs. 24.56 nM) | [1] |
Based on the published literature for Renieramycin M, here is a generalized workflow for its isolation and subsequent chemical modification, which is a common research focus.
Since direct data on Renierone is limited, here are overarching strategies from downstream bioprocessing that can be applied to challenging purifications.
Here are answers to common questions you might encounter when working with sensitive compounds like Renierone.
Q1: What are the primary factors that cause this compound degradation? While specific data on this compound is limited, organic compounds generally degrade under stress conditions similar to those defined in ICH guidelines. You should anticipate and test for degradation from hydrolysis (under acidic and alkaline conditions), oxidation, and exposure to light and heat [1]. The conjugated systems present in many bioactive compounds are particularly susceptible to light and oxygen [2] [3].
Q2: What is the first step if I suspect my this compound sample has degraded? The first step is to perform a stability-indicating analysis. This involves using a chromatographic method (like RP-HPLC) to separate this compound from its degradation products. A method is considered "stability-indicating" if it can prove the peak purity of the main compound and sufficient resolution of any degradation peaks, confirming that the analysis is specific for the intact molecule [1].
Q3: How can I protect this compound solutions from light-induced degradation? Always use amber glassware or vials for storing solutions. Perform all sample preparation in a low-light environment, and cover samples with aluminum foil during incubation or storage. This is a standard practice for handling light-sensitive retinoids and similar compounds [2] [3].
Q4: What long-term storage conditions are recommended for this compound? For the solid powder, store in a sealed, light-resistant container at freezer temperatures (e.g., -20°C or lower) under an inert atmosphere if possible. For stock solutions, use a cold, dark environment and a solvent that minimizes degradation. Regularly monitor solution stability over time [1].
The following table outlines common problems and their systematic solutions based on general analytical principles.
| Problem Scenario | Root Cause | Step-by-Step Resolution |
|---|
| Unexpected degradation peaks in chromatography | Solution exposed to light, heat, or oxidative stress. | 1. Protect sample from light. 2. Prepare fresh mobile phases with antioxidants if needed. 3. Flush vials with inert gas (N₂). 4. Re-inject to confirm resolution [1]. | | Decreased main peak area over time | Chemical instability in solution or thermal degradation. | 1. Verify storage conditions (temperature, solvent). 2. Analyze fresh vs. aged sample to compare. 3. Confirm method specificity and peak purity via PDA or MS detection [1]. | | Inconsistent experimental results | Inconsistent handling leading to variable degradation. | 1. Standardize SOPs for preparation and storage. 2. Document all stress conditions (light, time, temperature) meticulously. 3. Run system suitability tests before each analysis session to ensure method consistency [1]. |
A forced degradation study is critical to understand the stability of a molecule. The workflow below outlines the key stages, and the diagram that follows provides a visual summary of this process.
Forced Degradation Workflow
This protocol is adapted from a validated stability-indicating method for finerenone, which can serve as a template [1].
1. Objective: To subject this compound to various stress conditions to generate degradation products and validate a stability-indicating analytical method.
2. Materials & Equipment:
3. Chromatographic Conditions:
4. Procedure:
5. Data Analysis:
Understanding potential degradation pathways helps in designing targeted prevention strategies. The following diagram illustrates common chemical mechanisms.
Potential Degradation Pathways
The exact pathways for this compound are not defined in the search results. However, the diagram above shows common routes for organic molecules. Your forced degradation study will be key to identifying which of these pathways are relevant to this compound.
Q1: What is renierone and why might its activity be lost? this compound is a tetrahydroisoquinoline quinone originally isolated from marine sponges of the genus Haliclona and is recognized as a typical degradation product of renieramycin-type compounds [1]. Activity loss in your experiments is most frequently associated with chemical degradation. Key factors that can accelerate this process include exposure to light, oxygen, and unsuitable pH or temperature conditions [1].
Q2: How can I detect and confirm this compound degradation? The primary method is chemical analysis to check for a decrease in this compound levels and the potential appearance of its degradation products. The established technique used in research is High Performance Liquid Chromatography coupled with High Resolution Tandem Mass Spectrometry (HPLC-HR-MS/MS) [1]. Nuclear Magnetic Resonance (NMR) can also be used for structural confirmation [1].
Q3: What is the biosynthetic origin of this compound? this compound is not produced directly by the sponge host but is derived from renieramycins, which are biosynthesized by a specific bacterial symbiont. In Haliclona sponges, the renieramycin biosynthetic gene cluster (ren) is located on a plasmid (p-ren) within the symbiont Candidatus Endohaliclona renieramycinifaciens [1]. Understanding this origin is crucial for experiments involving biological production.
The table below summarizes the primary factors that can lead to this compound activity loss and suggests investigative actions.
| Factor | Description & Mechanism | Investigation / Remediation Action |
|---|---|---|
| Chemical Degradation | This compound itself is a degradation product of renieramycins (e.g., Renieramycin E). Further degradation can be triggered by light and oxygen, leading to loss of activity [1]. | Analyze sample via HPLC-HR-MS/MS for purity. Compare against standard degradation products like N-formyl dehydrothis compound [1]. |
| Improper Sample Handling | Exposure to light, elevated temperatures, or oxygen during storage/handling can accelerate decomposition. | Store samples in the dark at recommended temperatures (e.g., -20°C or -80°C) under an inert atmosphere (e.g., argon). Use amber vials. |
| Biological Source Integrity | Renieramycin/renierone production depends on a specific host-symbiont relationship. Changes in the microbial consortium can halt production [1]. | If sourcing biologically, confirm the health/identity of the Haliclona sp. sponge and its specific symbiont. |
| Incompatible Assay Conditions | Components of your biological or chemical assay (e.g., pH, presence of reducing agents) may chemically modify this compound. | Review assay buffer composition. Run a control with this compound in assay buffer and measure stability over time via HPLC. |
Here are detailed methodologies for key experiments to diagnose this compound stability, based on techniques used in recent research.
1. Protocol for Analyzing this compound Stability via HPLC-HR-MS/MS [1]
2. Protocol for Metagenomic Sequencing to Identify Producer Symbiont [1]
The following diagrams, created with Graphviz, illustrate the logical relationships and workflows described in the troubleshooting guide and protocols.
Diagram 1: this compound Origin and Degradation Pathway
Diagram 2: Experimental Workflow for Troubleshooting Activity Loss
Reproducibility issues often stem from common, addressable problems in the experimental lifecycle. The following table summarizes frequent challenges and their solutions, based on established principles of robust science [1].
| Stage | Common Issues | Troubleshooting & Preemptive Actions |
|---|
| Design & Planning | - Underpowered studies (small sample sizes) [1]
Here are answers to common high-level questions about ensuring reproducible research.
Q: What is the difference between "reproducibility" and "replicability" in scientific research?
Q: Our lab is starting a new project on a natural product like Renierone. What are the first steps we should take to ensure reproducibility?
Q: A key experiment has failed in the hands of a new researcher. How should we troubleshoot?
For any compound under investigation, a standard workflow for validating biological activity is crucial. The diagram below outlines a generalized, high-level process for testing a compound's effect and confirming its specificity. You can adapt this foundational workflow for this compound.
Since specific data on this compound was not available, here are practical steps you can take to build the technical support content you need:
Renierone is a member of the tetrahydroisoquinoline quinones (THQs), a class of metabolites primarily isolated from marine sponges of the genus Haliclona (formerly known as Reniera) [1] [2]. These compounds are noted for their diverse biological activities.
The table below summarizes the basic information available for this compound and some of its closely related derivatives:
| Compound Name | Structural Features | Reported Biological Activities |
|---|---|---|
| This compound [2] | A common isoquinolinequinone derivative. | Serves as a typical degradation product of other renieramycins [1]. |
| O-demethylthis compound (5) [2] | This compound derivative with a hydroxyl group instead of a methoxy group. | Showed the highest anti-inflammatory activity in a study on human cell co-cultures [2]. |
| N-formyl-1,2-dihydrothis compound (7) [2] | This compound derivative with an N-formyl group. | Exhibited moderate anti-inflammatory activity; the N-formyl group may be a key functional group [2]. |
| Other Derivatives (1-4, 8) [2] | Include new O-demethyl derivatives and a novel ester. | Showed variable anti-inflammatory activities [2]. |
One study investigated the anti-inflammatory potential of several isoquinolinequinones, including O-demethylthis compound and N-formyl-1,2-dihydrothis compound, using a co-culture system of human intestinal epithelial (Caco-2) and macrophage (THP-1) cells [2]. The proposed mechanism includes:
The following diagram illustrates this experimental workflow and the proposed signaling pathways involved.
The search results reveal significant limitations that prevent a full guide:
The table below summarizes the quantitative data on the synergistic cytotoxicity of Renieramycin M (RM) and Doxorubicin (DOX) in MCF-7 breast cancer cells [1].
| Compound / Combination | IC₅₀ (72-hour exposure) | Key Synergistic Ratios (RM:DOX) | Combination Index (CI) at IC₉₀ | Reduction in IC₉₅ vs. Monotherapy |
|---|---|---|---|---|
| Renieramycin M (RM) | 6.0 ± 0.5 nM | - | - | - |
| Doxorubicin (DOX) | 356 ± 25 nM | - | - | - |
| RM + DOX (1:50) | - | 1:50 | 0.609 ± 0.036 (Synergistic) | RM: 4-fold; DOX: 8-fold |
| RM + DOX (1:40) | - | 1:40 | 0.580 ± 0.061 (Synergistic) | RM: 4-fold; DOX: 8-fold |
Here are the detailed methodologies for the core experiments cited in the synergy study [1].
The following diagrams illustrate the proposed mechanism of RM and the experimental workflow for testing its synergy with DOX, generated using Graphviz's DOT language.
Mechanism of Renieramycin M Action
Synergy Experimental Workflow
Current scientific literature confirms that This compound is a metabolite found in marine sponges of the genus *Haliclona*. It is typically present alongside a group of compounds called renieramycins and is described as a degradation product of them [1].
The table below summarizes the key information available about its origin and role:
| Aspect | Description |
|---|---|
| Natural Source | Marine sponges of the genus Haliclona (formerly Reniera) [1]. |
| Context | Found alongside renieramycins; identified as a degradation product of these compounds [1]. |
| Producer | Produced by a specific bacterial symbiont (Candidatus Endohaliclona renieramycinifaciens) within the sponge host [1]. |
Based on your request for experimental protocols, here is a general workflow you could adapt for a comparative study of natural products like this compound. The diagram outlines the key stages from initial compound selection to data analysis.